Cas no 2751702-51-7 (3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione)

• Product Name: 3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione
• CAS No: 2751702-51-7
• MF: C₁₁H₉N₅O₄
• MW: 275.220261335373
• CID: 5953999
• PubChem ID: 165796480
• Update Time: 2025-09-28

3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione
• 2751702-51-7
• EN300-37330583

• Inchi： 1S/C11H9N5O4/c12-5-3-13-7-8(14-5)11(20)16(10(7)19)4-1-2-6(17)15-9(4)18/h3-4H,1-2H2,(H2,12,14)(H,15,17,18)
• InChI Key： CSFUUWLSNZDMMB-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C(C1=O)=NC(=CN=2)N)=O

Computed Properties

• Exact Mass: 275.06545379g/mol
• Monoisotopic Mass: 275.06545379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 135Ų

Additional information on 3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione

Introduction to 3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione (CAS No. 2751702-51-7)

3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione, also known by its CAS number 2751702-51-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds with a unique structural framework that has shown promising biological activities and therapeutic potential.

The chemical structure of 3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione is characterized by a pyrrolo[3,4-b]pyrazine core substituted with a piperidine ring and functional groups that contribute to its pharmacological properties. The presence of the amino group and the dione functionalities in the pyrrolo[3,4-b]pyrazine moiety imparts unique chemical reactivity and biological activity to this compound.

Recent studies have highlighted the potential of 3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative properties, 3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione has also demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione have been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a potential drug candidate.

To further explore the therapeutic potential of 3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of this compound in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported.

The structural diversity and functional versatility of 3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2,6-dione make it an attractive scaffold for medicinal chemistry optimization. Researchers are actively engaged in developing analogs with enhanced potency and selectivity by modifying various parts of the molecule. These efforts are expected to yield compounds with improved therapeutic profiles and reduced side effects.

In conclusion, 3-{2-amino-5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyrazin-6-yl}piperidine-2， 6-dione (CAS No. 2751702 - 51 - 7 ) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research with significant potential for future drug discovery efforts.